Cas no 2172079-57-9 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid
• CAS No: 2172079-57-9
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 6587790
• PubChem ID: 165555837
• Update Time: 2025-07-20

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid
• 2172079-57-9
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}oxy)propanoic acid
• EN300-1546879

• Inchi： 1S/C22H24N2O7/c1-14(21(26)27)31-24-20(25)13-29-11-10-23-22(28)30-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： DEBZSCQBXRNDSA-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid

Recent Advances in the Application of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid (CAS: 2172079-57-9) in Chemical Biology and Pharmaceutical Research

The compound 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid (CAS: 2172079-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile building block in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the reactive oxyacetamido linker makes it particularly valuable for the construction of complex biomolecules and targeted drug delivery systems.

Recent studies have highlighted the role of this compound in facilitating the synthesis of peptide-based therapeutics. Its ability to act as a linker or spacer in peptide chains has been exploited to enhance the stability and bioavailability of peptide drugs. For instance, researchers have utilized 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid to develop novel conjugates that improve the pharmacokinetic properties of therapeutic peptides. These advancements are particularly relevant in the context of oncology and metabolic disorders, where peptide-based drugs are increasingly being explored as targeted therapies.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in prodrug design. The Fmoc group can be selectively cleaved under mild conditions, enabling the controlled release of active pharmaceutical ingredients. This property has been leveraged to design prodrugs with improved solubility and reduced side effects. Recent preclinical studies have demonstrated the efficacy of such prodrugs in animal models, paving the way for further clinical development.

Another area of research focuses on the use of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid in the development of bioconjugates. By coupling this molecule with antibodies or other targeting moieties, researchers have created highly specific drug delivery systems. These bioconjugates exhibit enhanced tumor targeting and reduced off-target effects, making them promising candidates for cancer therapy. Recent publications have reported significant progress in optimizing the synthesis and characterization of these bioconjugates, with several candidates advancing to early-stage clinical trials.

Despite these promising developments, challenges remain in the large-scale production and regulatory approval of compounds derived from 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid. Issues such as scalability, cost-effectiveness, and stability under physiological conditions need to be addressed to fully realize the potential of this molecule. Ongoing research aims to overcome these hurdles through innovative synthetic strategies and formulation technologies.

In conclusion, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}oxy)propanoic acid (CAS: 2172079-57-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug design, and bioconjugation underscores its importance in the development of next-generation therapeutics. As research in this area continues to evolve, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.